(3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-3-[(2R,4S,5R,6R)-4-hydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde

• IUPAC Name: (3S,5S,8R,9S,10S,13R,14S,17R)-5,14-dihydroxy-3-[(2R,4S,5R,6R)-4-hydroxy-6-methyl-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• InChI: InChI=1S/C35H52O14/c1-17-30(49-31-29(42)28(41)27(40)24(14-36)48-31)23(38)12-26(46-17)47-19-3-8-33(16-37)21-4-7-32(2)20(18-11-25(39)45-15-18)6-10-35(32,44)22(21)5-9-34(33,43)13-19/h11,16-17,19-24,26-31,36,38,40-44H,3-10,12-15H2,1-2H3/t17-,19+,20-,21+,22-,23+,24-,26+,27-,28+,29-,30+,31+,32-,33+,34+,35+/m1/s1
• InChI Key: KQBVSIZPUWODNU-ZJJDAITPSA-N
• Canonical SMILES: CC1C(C(CC(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC7C(C(C(C(O7)CO)O)O)O
• Isomeric SMILES: C[C@@H]1[C@@H]([C@H](C[C@@H](O1)O[C@H]2CC[C@@]3([C@H]4CC[C@@]5([C@H](CC[C@@]5([C@@H]4CC[C@@]3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O
• Molecular Formula: C35H52O14
• DSSTOX Substance ID: DTXSID70275925
• Molecular Weight: 696.8 g/mol
• CAS RN: 13289-20-8, 13389-08-7

Description

It is a cardiotonic A cardiac Glycoside , isolated of from the seeds of Corchorus olitorius
Olitorin, also known as olitoriside, belongs to the class of organic compounds known as cardenolide glycosides and derivatives. Cardenolide glycosides and derivatives are compounds containing a carbohydrate glycosidically bound to the cardenolide moiety. Olitorin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Olitorin has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, olitorin is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, olitorin can be found in green vegetables, herbs and spices, and tea. This makes olitorin a potential biomarker for the consumption of these food products.

Scientific Research Applications

Solubility Analysis Studies on the solubility of derivatives related to the compound in ethanol-water solutions reveal that solubilities of these compounds increase with the equilibrium temperature, and their interactions with solvents are complex and worth further investigation (Gong et al., 2012).

Molecular Interactions and Effects Certain derivatives of the compound, such as the ones studied in the molecular basis of altered hERG1 channel gating, show that they can alter the gating of channels by interacting with and stabilizing the voltage sensor domain in an activated state. This indicates a potential application in modulating ion channels for therapeutic purposes (Gardner et al., 2017).

Synthesis and Chemical Reactions The synthesis and chemical reactions of derivatives related to the compound have been extensively studied. For example, the synthesis process involving hydeoxycholic acid to synthesize LXR modulators indicates the compound's potential in regulating cholesterol metabolism, which could have significant implications in treating cardiovascular diseases (Ching, 2013).

Molecular Isolation and Identification Efforts have also been made to isolate and identify new alkaloids related to the compound, revealing a diverse range of molecular structures and potential applications, particularly in pharmaceutical sciences (Wang et al., 2014).